2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(4-chlorophenyl)acetamide

Specification

• CAS No.: 1216506-86-3
• Molecular Formula: C24H21ClN4O4S2
• Molecular Weight: 529.03
• IUPAC Name: 2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• Standard InChI: InChI=1S/C24H21ClN4O4S2/c1-14(30)28-9-8-18-19(12-28)35-22-21(18)23(32)29(11-17-3-2-10-33-17)24(27-22)34-13-20(31)26-16-6-4-15(25)5-7-16/h2-7,10H,8-9,11-13H2,1H3,(H,26,31)
• Standard InChI Key: XRDCELJQYUUVLC-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC=C(C=C4)Cl)CC5=CC=CO5

Introduction

The compound 2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(4-chlorophenyl)acetamide is a complex organic molecule featuring a triazatricyclo structure with multiple functional groups, including thiazole, furan, and acetamide moieties. This compound is of interest in medicinal chemistry due to its unique structural features and potential pharmacological properties.

Synthesis and Chemical Reactions

The synthesis of this compound likely involves multi-step organic synthesis techniques, including reactions that form the triazatricyclo core and attach the various functional groups. The synthesis requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.

Chemical Reactions

• Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

• Reduction: The carbonyl group in the acetamide can be reduced to form amine derivatives.

• Nucleophilic Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Characterization Techniques

Characterization of this compound can be achieved using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for determining the structure and confirming the presence of specific functional groups.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy: Helps identify functional groups based on their vibrational frequencies.

• Ultraviolet-Visible (UV-VIS) Spectroscopy: Offers insights into electronic transitions and potential conjugation within the molecule.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups
2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2,4-difluorophenyl)acetamide	Not specified	Not specified	Thiazole, Furan, Acetamide, Difluorophenyl
2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3-methylphenyl)acetamide	C₁₈H₁₉N₃O₃S	Approximately 357.43	Thiazole, Furan, Acetamide, Methylphenyl
2-({11-acetyl-4-[(furan-2-yl)methyl]-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide	Not specified	530.6	Thiazole, Furan, Acetamide, Difluorophenyl